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Abstract

This document provides detailed application notes and protocols for the preparation and in vivo
use of ACT-1004-1239, a potent and selective antagonist of the C-X-C chemokine receptor 7
(CXCR7).[1][2][3] ACT-1004-1239 is an orally available small molecule that has demonstrated
efficacy in preclinical models of inflammatory and demyelinating diseases by modulating
immune responses and promoting myelin repair.[3][4][5] These guidelines are intended to
assist researchers in designing and executing in vivo studies to further investigate the
therapeutic potential of this compound.

Introduction to ACT-1004-1239

ACT-1004-1239 is a first-in-class, orally active antagonist of CXCR7, also known as ACKR3.[2]
[3] CXCRY7 is a G-protein-coupled receptor that binds to the chemokines CXCL11 and
CXCL12, regulating their extracellular concentrations.[2] By antagonizing CXCR7, ACT-1004-
1239 prevents the scavenging of these chemokines, leading to increased plasma levels of
CXCL12, which can be used as a biomarker for target engagement.[2][4] Preclinical studies
have highlighted its dual mechanism of action: immunomodulatory effects by reducing immune
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cell infiltration and pro-myelinating effects by enhancing oligodendrocyte precursor cell (OPC)
differentiation.[3][6][7]

Physicochemical and Pharmacokinetic Properties

A summary of the key properties of ACT-1004-1239 is presented below.

Property Value Species
Molecular Weight 522.55 g/mol N/A
Formula C27H28F2N60Os3 N/A

ICs0 (CXCRY7) 3.2nM Human
Bioavailability (F%) 35% Rat

Cmax (10 mg/kg, p.o.) 600 ng/mL Rat

Tmax (10 mg/kg, p.o.) 0.5 hours Rat

T1/2 (1 mg/kg, i.v.) 1.3 hours Rat
Volume of Distribution (Vss) 3.6 L/kg Rat (i.v.)
Clearance (Cl) 70 mL/min/kg Rat (i.v.)

Data sourced from MedchemExpress and other publications.[1]

Signaling Pathway and Mechanism of Action

ACT-1004-1239 acts by blocking the binding of CXCL11 and CXCL12 to their receptor CXCR7.
This inhibition prevents the subsequent internalization and degradation of these chemokines,
leading to an increase in their circulating levels. This modulation of chemokine gradients can
impact immune cell trafficking and other physiological processes.
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Mechanism of Action of ACT-1004-1239

Normal Physiological State With ACT-1004-1239
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Experimental Workflow for In Vivo Efficacy Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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